molecular formula C14H7F5O2 B8673442 Methyl 2',3',4',5',6'-pentafluoro[1,1'-biphenyl]-3-carboxylate

Methyl 2',3',4',5',6'-pentafluoro[1,1'-biphenyl]-3-carboxylate

Cat. No.: B8673442
M. Wt: 302.20 g/mol
InChI Key: KERAQDGNPUOGFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2',3',4',5',6'-pentafluoro[1,1'-biphenyl]-3-carboxylate is a useful research compound. Its molecular formula is C14H7F5O2 and its molecular weight is 302.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H7F5O2

Molecular Weight

302.20 g/mol

IUPAC Name

methyl 3-(2,3,4,5,6-pentafluorophenyl)benzoate

InChI

InChI=1S/C14H7F5O2/c1-21-14(20)7-4-2-3-6(5-7)8-9(15)11(17)13(19)12(18)10(8)16/h2-5H,1H3

InChI Key

KERAQDGNPUOGFF-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=CC(=C1)C2=C(C(=C(C(=C2F)F)F)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(2,3,4,5,6-Pentafluorophenyl)benzyl alcohol was prepared as follows: Under an argon atmosphere, methyl 3-iodobenzoate (2.3 g. 0.009 mole) and 2,3,4,5,6-pentafluorophenyl copper (2.0 g, 0.009 mole) were added to 50 ml of toluene. The stirred reaction mixture was heated under reflux for 2 hours, then cooled to room temperature. The mixture was filtered and the filtrate evaporated under reduced pressure to a residual solid. The solid was recrystallized from methanol to give methyl 3-(2,3,4,5,6-pentafluorophenyl)benzoate (2.6 g); mp, 104°-106°.
Quantity
2.3 g
Type
reactant
Reaction Step One
Name
2,3,4,5,6-pentafluorophenyl copper
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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